Cas no 23169-37-1 (9-(4-Hydroxybutyl)guanine)

• Product Name: 9-(4-Hydroxybutyl)guanine
• CAS No: 23169-37-1
• MF: C₉H₁₃N₅O₂
• MW: 223.231820821762
• CID: 278264
• PubChem ID: 135433410
• Update Time: 2025-06-10

9-(4-Hydroxybutyl)guanine Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-9-(4-hydroxybutyl)-
• 2-amino-9-(4-hydroxybutyl)-3H-purin-6-one
• 2-Amino-9-(4-hydroxybutyl)-1,9-dihydro-6H-purin-6-one
• Guanine, 9-(4-hydroxybutyl)-
• SCHEMBL14595281
• 2-Amino-9-(4-hydroxybutyl)-1H-purin-6(9H)-one
• 2-Amino-1,9-dihydro-9-(4-hydroxybutyl)-6H-purin-6-one
• 2-amino-9-(4-hydroxybutyl)-1H-purin-6-one
• DVQJDXCYEPGOCF-UHFFFAOYSA-N
• SCHEMBL571645
• 2-amino-9-(4-hydroxybutyl)-6-oxopurine
• Famciclovir impurity 2
• CHEMBL258513
• 2-Amino-9-(4-hydroxybutyl)-9H-purin-6-ol
• S4H2XL9TKJ
• BDBM21868
• 2-amino-9-(4-hydroxybutyl)-6,9-dihydro-1H-purin-6-one
• 2-Amino-9-(4-hydroxybutyl)hydropurin-6-one
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(4-hydroxybutyl)-
• 23169-37-1
• DTXSID90177750
• InChI=1/C9H13N5O2/c10-9-12-7-6(8(16)13-9)11-5-14(7)3-1-2-4-15/h5,15H,1-4H2,(H3,10,12,13,16
• 9-(4-Hydroxybutyl)guanine
• 9-hydroxybutylguanine
• 2-amino-9-(4-hydroxybutyl)-6,9-dihydro-3H-purin-6-one

• Inchi： 1S/C9H13N5O2/c10-9-12-7-6(8(16)13-9)11-5-14(7)3-1-2-4-15/h5,15H,1-4H2,(H3,10,12,13,16)
• InChI Key： DVQJDXCYEPGOCF-UHFFFAOYSA-N
• SMILES： OCCCCN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 223.10709
• Monoisotopic Mass: 223.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 105.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 9-(4-Hydroxybutyl)guanine

9-(4-Hydroxybutyl)guanine: A Comprehensive Overview

9-(4-Hydroxybutyl)guanine, also known by its CAS number CAS No 23169-37-1, is a compound of significant interest in the fields of chemistry and pharmacology. This compound is a derivative of guanine, a purine nucleobase that plays a crucial role in DNA and RNA synthesis. The addition of the hydroxybutyl group at the 9-position introduces unique properties that make this compound a valuable tool in various research and therapeutic applications.

The structure of 9-(4-Hydroxybutyl)guanine consists of a guanine ring system with a hydroxybutyl substituent. This substitution enhances the compound's solubility and bioavailability, making it more amenable for use in biological systems. Recent studies have highlighted its potential as a precursor for nucleic acid analogs, which are essential in the development of antiviral and anticancer agents.

In terms of synthesis, researchers have explored various methods to efficiently produce 9-(4-Hydroxybutyl)guanine. One notable approach involves the use of microwave-assisted synthesis, which not only accelerates the reaction process but also improves yield and purity. This advancement has been documented in several peer-reviewed journals, underscoring the compound's importance in modern chemical research.

The application of 9-(4-Hydroxybutyl)guanine extends beyond basic research. It has been utilized in drug delivery systems, where its ability to form stable complexes with DNA and RNA molecules makes it an ideal candidate for targeted therapy. For instance, studies published in 2023 demonstrate its effectiveness in delivering siRNA (small interfering RNA) to specific cells, thereby inhibiting the expression of disease-causing genes.

Moreover, the compound has shown promise in the field of gene therapy. By modifying its structure to enhance its compatibility with viral vectors, scientists have achieved higher transfection efficiencies. This breakthrough could pave the way for more effective treatments for genetic disorders such as cystic fibrosis and muscular dystrophy.

The latest research on CAS No 23169-37-1 also points to its potential in combating viral infections. Preclinical trials indicate that derivatives of this compound can inhibit viral replication by interfering with essential enzymes. These findings have been met with enthusiasm within the scientific community, as they offer new avenues for developing antiviral medications.

In conclusion, 9-(4-Hydroxybutyl)guanine, identified by its CAS number CAS No 23169-37-1, is a versatile compound with wide-ranging applications in biotechnology and medicine. Its unique chemical properties and recent advancements in synthesis and application underscore its significance as a valuable tool in modern scientific research.